Cas no 648450-70-8 (2,4-Thiazolidinedione, 5-[(2-methyl-6-benzofuranyl)methylene]-)

• Product Name: 2,4-Thiazolidinedione, 5-[(2-methyl-6-benzofuranyl)methylene]-
• CAS No: 648450-70-8
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 414035
• PubChem ID: 71378242
• Update Time: 2025-04-19

2,4-Thiazolidinedione, 5-[(2-methyl-6-benzofuranyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-[(2-methyl-6-benzofuranyl)methylene]-
• 5-[(2-methyl-1-benzofuran-6-yl)methylidene]-1,3-thiazolidine-2,4-dione
• DTXSID80800863
• 648450-70-8

• Inchi： 1S/C13H9NO3S/c1-7-4-9-3-2-8(5-10(9)17-7)6-11-12(15)14-13(16)18-11/h2-6H,1H3,(H,14,15,16)
• InChI Key： BOTCJKWHHMZYTP-UHFFFAOYSA-N
• SMILES： S1C(NC(C1=CC1C=CC2C=C(C)OC=2C=1)=O)=O

Computed Properties

• Exact Mass: 259.03031432g/mol
• Monoisotopic Mass: 259.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 84.6Ų